Cas no 903344-27-4 (N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 903344-27-4
• MF: C₂₃H₂₉ClN₄O₃
• MW: 444.954364538193
• CID: 5494624
• Update Time: 2025-08-05

N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-N'-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C23H29ClN4O3/c1-27-11-13-28(14-12-27)21(17-7-9-19(31-2)10-8-17)16-26-23(30)22(29)25-15-18-5-3-4-6-20(18)24/h3-10,21H,11-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： MMPTXIFPFVHGOY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)=O

Additional information on N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903344-27-4)

N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903344-27-4) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chlorophenyl and methoxyphenyl moieties, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its structural complexity, which includes a methylpiperazine group, a feature commonly associated with bioactive molecules.

The compound's CAS No. 903344-27-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its long chemical name reflects its intricate architecture, combining multiple functional groups that contribute to its reactivity and interaction with biological targets. In recent years, the demand for specialized amides and piperazine derivatives has surged, driven by advancements in targeted therapies and personalized medicine. This trend aligns with growing public interest in precision medicine and next-generation pharmaceuticals, topics frequently searched in academic and industry circles.

From a synthetic chemistry perspective, N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide exemplifies the convergence of medicinal chemistry and organic synthesis. Its design incorporates electron-donating and electron-withdrawing groups, which influence its pharmacokinetic properties. Such compounds are often investigated for their potential to modulate enzyme activity or receptor binding, making them valuable in drug discovery pipelines. Notably, the inclusion of a 4-methoxyphenyl group enhances solubility, a key factor in bioavailability—a hot topic in pharmaceutical formulation discussions.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 903344-27-4. Machine learning models frequently analyze such structures to predict biological activity, reducing the time and cost associated with traditional screening methods. Searches for computational chemistry tools and cheminformatics have spiked, reflecting the industry's shift toward data-driven approaches. Additionally, the compound's multi-functional design aligns with the broader trend of polypharmacology, where molecules target multiple pathways simultaneously—a strategy gaining traction in oncology and neurological disorder research.

In summary, N-(2-chlorophenyl)methyl-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide represents a compelling case study in modern chemical research. Its structural features and potential applications resonate with contemporary themes like sustainable drug development and high-throughput screening. As the scientific community continues to explore its properties, this compound may pave the way for innovations in therapeutic agents and biomolecular engineering.